Cas no 2229264-14-4 (3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine)
3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine
- 3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine
- EN300-1767539
- 2229264-14-4
-
- Inchi: 1S/C13H19NOS/c1-15-13(8-14-9-13)6-10-7-16-12-5-3-2-4-11(10)12/h7,14H,2-6,8-9H2,1H3
- InChI Key: QAJOIGZSIGUBKL-UHFFFAOYSA-N
- SMILES: S1C=C(C2=C1CCCC2)CC1(CNC1)OC
Computed Properties
- Exact Mass: 237.11873540g/mol
- Monoisotopic Mass: 237.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.5Ų
3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1767539-0.05g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1767539-0.1g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1767539-0.25g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1767539-0.5g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1767539-1.0g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 1g |
$1686.0 | 2023-06-03 | ||
| Enamine | EN300-1767539-2.5g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1767539-5.0g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 5g |
$4890.0 | 2023-06-03 | ||
| Enamine | EN300-1767539-10.0g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 10g |
$7250.0 | 2023-06-03 | ||
| Enamine | EN300-1767539-1g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1767539-5g |
3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methyl]azetidine |
2229264-14-4 | 5g |
$4890.0 | 2023-09-20 |
3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine
Introduction to 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine (CAS No. 2229264-14-4)
The compound 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine (CAS No. 2229264-14-4) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a benzothiophene core appended with an azetidine ring system, along with a methoxy substituent, positions this compound as a promising candidate for further investigation in drug discovery and medicinal chemistry.
Recent studies in the domain of molecular pharmacology have highlighted the importance of tetrahydrobenzothiophene derivatives in the development of novel therapeutic agents. These scaffolds exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of an azetidine moiety into such structures often enhances their binding affinity and selectivity towards specific biological targets. In particular, the 3-methoxy group serves as a key pharmacophore, modulating the electronic properties of the molecule and influencing its interactions with biological receptors.
The synthesis of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex benzothiophene ring system. The introduction of the azetidine unit is typically achieved through cycloaddition reactions or nucleophilic substitution protocols, ensuring high regioselectivity and yield.
From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches have provided valuable insights into its conformational flexibility and electronic distribution. The optimized geometry reveals that the methoxy group exerts a significant influence on the local electronic environment, which may be critical for its interaction with biological targets such as enzymes and receptors.
One of the most compelling aspects of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine is its potential application in oncology research. Preclinical studies have demonstrated that structurally related compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The unique combination of a benzothiophene scaffold with an azetidine ring system may confer enhanced potency and reduced toxicity compared to existing chemotherapeutic agents. Further investigation into its mechanism of action could uncover novel therapeutic strategies for treating various forms of cancer.
In addition to its oncological potential, this compound has shown promise in treating neurological disorders. The benzothiophene moiety is known to interact with certain neurotransmitter receptors, making it a viable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The azetidine ring further enhances its ability to cross the blood-brain barrier, improving bioavailability and therapeutic efficacy.
The pharmacokinetic properties of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine have been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable metabolic stability and moderate oral bioavailability. The presence of the methoxy group influences its rate of metabolism through cytochrome P450 pathways, which is crucial for determining its half-life and systemic exposure.
Recent advances in drug delivery systems have opened new avenues for optimizing the therapeutic index of this compound. Nanoparticle-based formulations and prodrug strategies have been explored to enhance its solubility and target specificity. Such innovations could lead to more effective treatments with fewer side effects, improving patient outcomes.
The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine progresses through preclinical development, collaboration between academic researchers and pharmaceutical companies will be essential for navigating these regulatory hurdles. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery could accelerate this process by predicting potential side effects and optimizing dosing regimens.
In conclusion,3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine represents a cutting-edge compound with significant potential in pharmaceutical applications. Its unique structural features combined with promising preclinical results make it a compelling candidate for further development in oncology and neurological disorders. As research continues to uncover new therapeutic possibilities,this molecule will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.
2229264-14-4 (3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methylazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)